Cas no 7338-27-4 (Itaconic Acid Monomethyl Ester)

Itaconic Acid Monomethyl Ester Properties

Names and Identifiers

• 4-Methoxy-2-methylene-4-oxobutanoic acid
• Monomethyl Itaconate
• 3-methoxycarbonyl-2-methylene propanoic acid
• 4-methoxy-2-methylidene-4-oxobutanoic acid
• 4-methyl itaconate
• METHYL ITACONATE
• Itaconic Acid Monomethyl Ester
• β-Methyl Itaconate
• 4-Methyl Methylenesuccinate
• 4-Methyl hydrogen 2-methylenesuccinate
• OIYTYGOUZOARSH-UHFFFAOYSA-N
• Butanedioic acid, methylene-, 4-methyl ester
• 2-(2-Methoxy-2-oxoethyl)acrylic acid
• methylitaconat
• monomethylitaconate
• beta-Methyl Itaconate
• Itaconic acid 4-methyl ester
• methyl 3-carboxy-3-butenoate
• mo
• +Expand

• MDL： MFCD00021713
• InChIKey： OIYTYGOUZOARSH-UHFFFAOYSA-N
• Inchi： 1S/C6H8O4/c1-4(6(8)9)3-5(7)10-2/h1,3H2,2H3,(H,8,9)
• SMILES： O(C([H])([H])[H])C(C([H])([H])C(=C([H])[H])C(=O)O[H])=O

Computed Properties

• Exact Mass: 144.04200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 10
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.6

Experimental Properties

• LogP: 0.19030
• PSA: 63.60000
• Boiling Point: 149°C/10mmHg(lit.)
• Melting Point: 68.0 to 73.0 deg-C
• Color/Form: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters